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Introduction Adenylate Cyclase 7 (ADCY7) is a membrane-bound enzyme that plays a crucial
role in intracellular signal transduction.[1] It catalyzes the conversion of ATP to cyclic AMP
(cAMP), a key second messenger involved in numerous physiological processes.[2][3] ADCY7
is activated by G protein-coupled receptors (GPCRSs) and is implicated in pathways related to
immune responses, inflammation, and neurotransmission.[3][4][5] The specific knockdown of
the ADCY7 gene using small interfering RNA (siRNA) is a powerful technique to investigate its
function in various cellular contexts.[6][7] This document provides a comprehensive protocol for
the transfection of human cells with pre-designed siRNA targeting ADCY7.

ADCY?7 Signaling Pathway

ADCY7 is typically activated following the binding of a ligand to a stimulatory G protein-coupled
receptor (GPCR). This activation leads to a conformational change in the receptor, which in
turn activates a Gs alpha subunit. The activated Gs protein then stimulates ADCY7 to produce
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CAMP from ATP. Elevated cAMP levels lead to the activation of Protein Kinase A (PKA), which
phosphorylates downstream targets, resulting in a cellular response.[4][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b15552467?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552467?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

